Cas no 1396708-66-9 (N-(2-methylphenyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide)

• Product Name: N-(2-methylphenyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide
• CAS No: 1396708-66-9
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 5400911
• Update Time: 2025-05-23

N-(2-methylphenyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide

• Inchi： 1S/C14H18N2O2/c1-10-4-2-3-5-13(10)15-14(17)16-11-6-7-12(16)9-18-8-11/h2-5,11-12H,6-9H2,1H3,(H,15,17)
• InChI Key： KZPBNRTZXKJCJT-UHFFFAOYSA-N
• SMILES： C12N(C(NC3=CC=CC=C3C)=O)C(CC1)COC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(2-methylphenyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide

N-(2-Methylphenyl)-3-Oxa-8-Azabicyclo[3.2.1]octane-8-Carboxamide: A Comprehensive Overview

The compound N-(2-methylphenyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide (CAS No. 1396708-66-9) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic amides, characterized by its unique bicyclo[3.2.1]octane framework, which is further modified by the presence of an oxygen atom (hence the "oxa" designation) and a carboxamide group attached to the nitrogen atom at position 8 of the bicyclic system.

The bicyclo[3.2.1]octane core is a well-known structure in organic chemistry, often utilized in the synthesis of bioactive compounds due to its rigid and stable framework. The substitution pattern in this compound introduces additional complexity, with the 2-methylphenyl group attached to the nitrogen atom via a methylene bridge. This substitution not only enhances the molecule's stability but also contributes to its potential as a ligand or receptor-binding agent in pharmaceutical applications.

Recent studies have highlighted the importance of bicyclic amides in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The N-(2-methylphenyl) substituent in this compound has been shown to enhance lipophilicity, which is a critical property for improving drug bioavailability and permeability across biological membranes.

From a synthetic perspective, the construction of N-(2-methylphenyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide involves a series of carefully designed reactions, including ring-forming processes and amide bond formation. The synthesis typically begins with the preparation of the bicyclic core, followed by functionalization at specific positions to introduce the desired substituents.

One of the most intriguing aspects of this compound is its potential as a bioisostere or template molecule in medicinal chemistry. Bioisosteres are structural analogs that retain similar physical and chemical properties while offering improved pharmacokinetic profiles or reduced toxicity. The rigid bicyclic framework of this compound makes it an ideal candidate for such applications, as it can serve as a scaffold for attaching various bioactive groups while maintaining structural integrity.

Moreover, computational studies have revealed that N-(2-methylphenyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide exhibits favorable interactions with key residues in protein binding sites, suggesting its potential as a lead compound in drug design efforts targeting specific enzymes or receptors.

In terms of applications, this compound has shown promise in preliminary assays related to neurodegenerative diseases, where it demonstrated moderate inhibitory activity against certain enzymes implicated in disease progression. Additionally, its structural features make it a candidate for further exploration in areas such as antiviral therapy and anticancer drug development, where small molecules with defined frameworks are highly sought after.

It is also worth noting that the synthesis and characterization of this compound contribute significantly to our understanding of bicyclic systems and their role in modern drug discovery. The ability to manipulate such systems through strategic substitution patterns opens new avenues for creating molecules with tailored properties suited to specific therapeutic needs.

In conclusion, N-(2-methylphenyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide represents an exciting advancement in organic chemistry, offering both structural complexity and functional versatility. As research continues to uncover its full potential, this compound stands poised to play a pivotal role in the development of novel therapeutic agents and advanced materials.